![molecular formula C8H9N3 B3032798 2,3-Dimethyl-3H-imidazo[4,5-c]pyridine CAS No. 52538-09-7](/img/structure/B3032798.png)
2,3-Dimethyl-3H-imidazo[4,5-c]pyridine
Overview
Description
2,3-Dimethyl-3H-imidazo[4,5-c]pyridine is a chemical compound with the CAS Number: 52538-09-7 and a molecular weight of 147.18 . It is a solid substance .
Synthesis Analysis
The synthesis of imidazo[4,5-c]pyridines has been a subject of intense research for numerous decades . Various methods have been developed for the synthesis of imidazo[4,5-c]pyridines, including cyclocondensation, cycloaddition, oxidative cyclization, and transannulation reactions . A transition-metal-free sp3 C–H amination reaction has also been established for imidazo[4,5-c]pyridine synthesis .Molecular Structure Analysis
The molecular structure of 2,3-Dimethyl-3H-imidazo[4,5-c]pyridine is represented by the linear formula C8H9N3 . The Inchi Code for this compound is 1S/C8H9N3/c1-6-10-7-3-4-9-5-8(7)11(6)2/h3-5H,1-2H3 .Physical And Chemical Properties Analysis
2,3-Dimethyl-3H-imidazo[4,5-c]pyridine is a solid substance . It is stored in a dry room at room temperature . The compound has a molecular weight of 147.18 .Scientific Research Applications
- GABA A Receptor Modulation : Imidazopyridines act as GABA A receptor positive allosteric modulators, influencing neurotransmission in the central nervous system .
Antiviral Activity and Cytotoxic Effects
Researchers have explored the antiviral activity of imidazo[4,5-c]pyridine derivatives. Assessing cytotoxic effects on virus host cell lines is crucial for drug development .
Molecular Docking Studies
Molecular docking studies reveal interactions between imidazo[4,5-c]pyridines and target proteins. For example, compound 2 forms π–π bonds with specific amino acids, suggesting potential antimicrobial features .
Safety And Hazards
properties
IUPAC Name |
2,3-dimethylimidazo[4,5-c]pyridine | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9N3/c1-6-10-7-3-4-9-5-8(7)11(6)2/h3-5H,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OWKNQTHLYPTZLP-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC2=C(N1C)C=NC=C2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H9N3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30481909 | |
Record name | 2,3-Dimethyl-3H-imidazo[4,5-c]pyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30481909 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
147.18 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2,3-Dimethyl-3H-imidazo[4,5-c]pyridine | |
CAS RN |
52538-09-7 | |
Record name | 2,3-Dimethyl-3H-imidazo[4,5-c]pyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30481909 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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